Cas no 286961-24-8 (1(2H)-Pyridinecarboxylic acid,3,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid,3,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester
• CAS No: 286961-24-8
• MF: C₁₄H₁₄F₃NO₅S
• MW: 365.324873447418
• CID: 1435937
• PubChem ID: 11303044
• Update Time: 2024-01-16

1(2H)-Pyridinecarboxylic acid,3,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid,3,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, phenylmethyl ester
• benzyl 1,2,3,6-tetrahydro-4-(trifluoromethylsulphonyloxy)-pyridine-1-carboxylate
• Benzyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyrid inecarboxylate
• 4-trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid benzyl ester
• 4-trifluoromethanesulfonyloxy-n-benzyloxycarbonyl-1,2,3,6-tetrahydropyridine
• Benzyl 4-[[(trifluoromethyl)sulfonyl]oxy]-3,6-dihydropyridine-1(2H)-carboxylate
• Benzyl 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylate
• SCHEMBL749417
• 286961-24-8
• benzyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
• benzyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• benzyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
• benzyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1 (2H)-carboxylate
• benzyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C14H14F3NO5S/c15-14(16,17)24(20,21)23-12-6-8-18(9-7-12)13(19)22-10-11-4-2-1-3-5-11/h1-6H,7-10H2
• InChI Key： QQNODYJHGYMVOX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 365.05400
• Monoisotopic Mass: 365.05447821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.29000
• LogP: 3.79770